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Compound of Interest

Compound Name: Tellurium-125

Cat. No.: B080016

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of Tellurium-125, catering to the needs of researchers, scientists, and drug
development professionals. It is imperative to distinguish between the stable isotope,
Tellurium-125, and its radioactive isomer, Tellurium-125m, as their handling requirements
differ significantly.

Initial Assessment: Isotope ldentification

Before commencing any work, it is crucial to verify the isotopic nature of the tellurium
compound in use. Tellurium-125 is a stable, non-radioactive isotope.[1][2][3] In contrast,
Tellurium-125m (125mTe) is a radioactive isomer with a half-life of 57.4 days.[4][5] This guide
provides distinct procedures for both.

Section 1: Handling Stable Tellurium-125

The safety precautions for stable Tellurium-125 are dictated by its chemical toxicity. Tellurium
and its compounds can be harmful if inhaled or ingested.[6][7]

Personal Protective Equipment (PPE) for Stable
Tellurium-125

A risk assessment should always be conducted to determine the specific PPE requirements for
any given experiment. The following table summarizes the recommended PPE for handling
stable Tellurium-125 compounds in a laboratory setting.
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PPE Category Item Specifications

Safety glasses with side Must be worn at all times in the

Eye/Face Protection )
shields or goggles laboratory.

Recommended when there is

Face shield
a splash hazard.
] ] ] Nitrile, neoprene, or butyl
Hand Protection Chemical-resistant gloves )
rubber gloves are suitable.
) Fully buttoned to protect skin
Body Protection Laboratory coat )
and personal clothing.
All work with tellurium
compounds should be
Respiratory Protection Fume hood conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Handling and Storage of Stable Tellurium-125

» Handling: Avoid creating dust. Use in a well-ventilated area, preferably a fume hood. Avoid
contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash
hands thoroughly after handling.[6][7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong acids and oxidizing agents.

Disposal of Stable Tellurium-125 Waste

Disposal of non-radioactive tellurium waste must comply with local, state, and federal

regulations for chemical waste.
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Waste Type Disposal Procedure
) Collect in a designated, sealed, and clearly
Solid Waste :
labeled hazardous waste container.
Collect in a designated, sealed, and clearly
Liquid Waste labeled hazardous waste container. Do not pour

down the drain.

Contaminated PPE

Dispose of as solid hazardous waste.

Section 2: Handling Radioactive Tellurium-125m

In addition to the chemical hazards, Tellurium-125m presents a radiological risk. It decays via

internal transition with the emission of low-energy gamma photons and conversion electrons.[4]

[5]

liological ies of Tellurium.13

Property Value
Half-life 57.4 days
Decay Mode Internal Transition (IT)

Primary Emissions

Gamma photon (35.5 keV), Conversion and
Auger electrons (mean energy ~109 keV)[4]

Personal Protective Equipment (PPE) for Tellurium-125m

In addition to the PPE required for stable tellurium, the following radiological protection

measures are necessary.
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PPE Category

Item

Specifications

Dosimetry

Whole-body dosimeter

Required for all personnel
working with 125mTe.

Ring dosimeter

Recommended when handling
stock vials or performing
procedures with potential for

high extremity doses.

Shielding

Lead or high-density shielding

0.25 mm of lead will attenuate
the 35.5 keV gamma photon
by approximately 90%. Use
lead bricks or other
appropriate shielding around

the work area.

Syringe shields

Use when handling liquid

forms of 125mTe.

liati : | Monitori

Instrument

Purpose

Survey Meter

A thin-crystal sodium iodide (Nal) detector is

recommended for detecting the low-energy

gamma emissions from 125mTe.[8] Standard

Geiger-Miiller (GM) pancake probes may have

low efficiency for these energies.

Wipe Tests

Regular wipe tests of work areas, equipment,

and hands are essential to detect and control

contamination.

Disposal of Radioactive Tellurium-125m Waste

Radioactive waste must be segregated, labeled, and disposed of according to institutional and

regulatory requirements. Due to its half-life of 57.4 days, decay-in-storage is a viable disposal

method.[9][10]
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Waste Type

Disposal Procedure

Dry Solid Waste

Place in a designated, shielded, and clearly
labeled radioactive waste container. The label
must include the isotope, activity, date, and

responsible user.[10]

Collect in a designated, sealed, and clearly

labeled radioactive waste container. Do not mix

Liquid Waste ) ) . .
with other isotopes. Secondary containment is
required.[10]

Collect in a designated, puncture-proof, and

Sharps

clearly labeled radioactive sharps container.[10]

Decay-in-Storage

Store the waste for at least 10 half-lives
(approximately 1.6 years). After this period,
survey the waste with an appropriate detector to
ensure it is at background levels. Once
confirmed, deface all radioactive labels and

dispose of it as chemical waste.[9][10]

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for handling and disposing of stable

Tellurium-125 and radioactive Tellurium-125m.
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Handling Stable Tellurium-125

Don PPE:
Lab Coat, Gloves, Safety Glasses

y

Work in Fume Hood

y

Conduct Experiment

y

Segregate Chemical Waste

y

Clean Work Area

y

Doff PPE

y

Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling stable Tellurium-125.
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Handling Radioactive Tellurium-125m

Don PPE:
Lab Coat, Gloves, Dosimeters

l

Prepare Shielded Work Area

l

Work in Fume Hood

l

Conduct Experiment

l

Survey Hands and Area

l

Segregate Radioactive Waste

l

Clean and Decontaminate

Y
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l

Wash Hands
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Caption: Workflow for handling radioactive Tellurium-125m.
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Disposal of Tellurium-125m Waste

Segregate Waste by Type
(Solid, Liquid, Sharps)

y

Label with Isotope, Activity, Date

l

Store in Shielded Container

l

Decay-in-Storage
(min. 10 half-lives)

/

Survey Waste for Radioactivity

At Background Above Background

If at Background, Deface Labels If Not at Background, Continue Decay

i

Dispose as Chemical Waste

Click to download full resolution via product page

Caption: Disposal workflow for Tellurium-125m waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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